Cas no 2282328-44-1 (1-(trifluoroacetyl)-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid)

• Product Name: 1-(trifluoroacetyl)-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid
• CAS No: 2282328-44-1
• MF: C₈H₆F₃N₃O₃
• MW: 249.146751880646
• CID: 5931966
• PubChem ID: 165914147
• Update Time: 2025-10-29

1-(trifluoroacetyl)-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2282328-44-1
• 1-(trifluoroacetyl)-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid
• EN300-3246589

• Inchi： 1S/C8H6F3N3O3/c9-8(10,11)7(17)13-1-2-14-5(13)4(3-12-14)6(15)16/h3H,1-2H2,(H,15,16)
• InChI Key： GVZPCCGQBHHAFF-UHFFFAOYSA-N
• SMILES： FC(C(N1C2=C(C(=O)O)C=NN2CC1)=O)(F)F

Computed Properties

• Exact Mass: 249.03612555g/mol
• Monoisotopic Mass: 249.03612555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(trifluoroacetyl)-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid

Professional Introduction to 1-(trifluoroacetyl)-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic Acid (CAS No. 2282328-44-1)

1-(trifluoroacetyl)-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid, with the CAS number 2282328-44-1, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazolo[1,5-a]imidazole scaffold, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a trifluoroacetyl group and a carboxylic acid moiety at the 7-position imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The pyrazolo[1,5-a]imidazole core is a privileged scaffold in drug discovery due to its ability to interact with various biological targets. Researchers have extensively explored this scaffold for its potential in developing drugs with anti-inflammatory, anticancer, and antimicrobial properties. The introduction of the trifluoroacetyl group enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the synthesis of more complex derivatives. This modification has been particularly useful in designing molecules with improved binding affinity and selectivity.

The carboxylic acid functionality at the 7-position of the molecule provides a versatile handle for further chemical transformations. It can be readily converted into esters, amides, or other derivatives, which are crucial for optimizing pharmacokinetic properties and improving drug-like characteristics. These modifications are essential in drug development pipelines, where physicochemical properties such as solubility, permeability, and metabolic stability play a critical role in determining the efficacy and safety of a potential therapeutic agent.

In recent years, there has been growing interest in exploring novel scaffolds for the treatment of complex diseases. The pyrazolo[1,5-a]imidazole scaffold has been extensively studied for its potential in addressing unmet medical needs. For instance, several derivatives of this scaffold have shown promising results in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The structural features of these compounds contribute to their ability to modulate signaling pathways that are aberrantly activated in tumor cells.

The trifluoroacetyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. Fluorine atoms are known to influence electronic properties and can improve the interactions between a drug molecule and its target protein. This has led to the development of several fluorinated pharmaceuticals that exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. The incorporation of fluorine into drug candidates has become a standard practice in medicinal chemistry, and compounds like 1-(trifluoroacetyl)-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid exemplify this trend.

The carboxylic acid at the 7-position also offers opportunities for prodrug design. Prodrugs are pharmacologically inactive precursors that are converted into active drugs within the body. This approach can enhance bioavailability and reduce toxicity associated with parent compounds. By leveraging the carboxylic acid functionality, researchers can design prodrugs that release active therapeutic agents under specific physiological conditions, thereby improving drug delivery systems.

The synthesis of 1-(trifluoroacetyl)-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods play a crucial role in constructing the desired molecular framework efficiently.

The compound's potential applications extend beyond oncology. Researchers are investigating its utility in treating inflammatory diseases by targeting key enzymes involved in inflammatory pathways. The ability of pyrazolo[1,5-a]imidazole derivatives to modulate cytokine production and inhibit inflammatory mediators makes them promising candidates for anti-inflammatory therapies. Additionally, studies have explored their antimicrobial properties against resistant strains of bacteria by interfering with essential bacterial processes.

The development of new drugs is often hampered by challenges such as poor solubility and low bioavailability. The structural features of 1-(trifluoroacetyl)-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid provide an excellent platform for addressing these issues through structural optimization strategies like molecular hybridization or covalent drug design approaches. These strategies aim to combine multiple pharmacophores into a single molecule while maintaining or enhancing biological activity.

In conclusion,1-(trifluoroacetyl)-1H,2H,3H-pyrazolo[1